Cas no 360-60-1 (2,3-Diaminobenzotrifluoride)

2,3-Diaminobenzotrifluoride structure
2,3-Diaminobenzotrifluoride structure
Product Name:2,3-Diaminobenzotrifluoride
CAS No:360-60-1
MF:C7H7F3N2
MW:176.139091730118
MDL:MFCD08532495
CID:1027536
PubChem ID:436759
Update Time:2025-11-06

2,3-Diaminobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • 3-(Trifluoromethyl)benzene-1,2-diamine
    • 2,3-DIAMINOBENZOTRIFLUORIDE
    • 3-Trifluormethyl-o-phenylendiamin
    • 3-trifluoromethyl-o-phenylenediamine
    • diaminobenzotrifluoride
    • PC5279
    • 3-(Trifluoromethyl)-1,2-phenylenediamine
    • 3-(Trifluoromethyl)-o-phenylenediamine
    • 3-Trifluoromethylbenzene-1,2-diamine
    • NSC 402995
    • 1,2-Benzenediamine, 3-(trifluoromethyl)-
    • 3-Trifluoromethyl-benzene-1,2-diamine
    • 1,2-Benzenediamine,3-(trifluoromethyl)-
    • PQFRTJPVZSPBFI-UHFFFAOYSA-N
    • SBB089137
    • 4534AB
    • FCH1122903
    • 2,3-Diaminobenzotrifluoride, AldrichCPR
    • AX8187947
    • CS
    • CS-0043721
    • MFCD08532495
    • S10865
    • 2,3-Diaminobenzotrifluoride, 3-(Trifluoromethyl)phenylene-1,2-diamine
    • 360-60-1
    • SCHEMBL476347
    • AKOS016007629
    • SB36819
    • 2,3-Diaminobenzotrifluoride 97%
    • DTXSID10331256
    • J-506908
    • PS-8584
    • 2,3-Diaminobenzotrifluoride
    • MDL: MFCD08532495
    • Inchi: 1S/C7H7F3N2/c8-7(9,10)4-2-1-3-5(11)6(4)12/h1-3H,11-12H2
    • InChI Key: PQFRTJPVZSPBFI-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1N)N)(F)F

Computed Properties

  • Exact Mass: 176.05600
  • Monoisotopic Mass: 176.05613272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.381±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 41 ºC
  • Boiling Point: 125 ºC (14 Torr)
  • Flash Point: 108.7±18.0 ºC,
  • Solubility: Very slightly soluble (0.74 g/l) (25 º C),
  • PSA: 52.04000
  • LogP: 3.03220
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,3-Diaminobenzotrifluoride Security Information

2,3-Diaminobenzotrifluoride Pricemore >>

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abcr
AB231707-1 g
2,3-Diaminobenzotrifluoride; .
360-60-1
1g
€200.20 2023-04-27

2,3-Diaminobenzotrifluoride Production Method

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